Cas no 88578-90-9 (2-Chloro-4-fluorobenzamide)

2-Chloro-4-fluorobenzamide structure
2-Chloro-4-fluorobenzamide structure
Product Name:2-Chloro-4-fluorobenzamide
CAS No:88578-90-9
MF:C7H5ClFNO
MW:173.572104215622
MDL:MFCD00042531
CID:721249
PubChem ID:522898
Update Time:2024-12-09

2-Chloro-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-fluorobenzamide
    • Benzamide,2-chloro-4-fluoro-
    • 2-Chloro-4-fluorobenzamide (ACI)
    • 4-Carbamoyl-3-chloro-1-fluorobenzene
    • DB-020817
    • DTXSID80335105
    • MFCD00042531
    • 2-Chloro-4-fluorobenzamide, AldrichCPR
    • PS-8645
    • 88578-90-9
    • SCHEMBL2839520
    • AKOS008937562
    • Z33546959
    • E73991
    • SY227810
    • CS-0197474
    • MDL: MFCD00042531
    • Inchi: 1S/C7H5ClFNO/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,(H2,10,11)
    • InChI Key: XIQZTMMWBKPFSE-UHFFFAOYSA-N
    • SMILES: O=C(C1C(Cl)=CC(F)=CC=1)N

Computed Properties

  • Exact Mass: 173.00400
  • Monoisotopic Mass: 173.0043696g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 152 °C
  • PSA: 43.09000
  • LogP: 2.27830
  • Solubility: Not determined

2-Chloro-4-fluorobenzamide Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38-22
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Risk Phrases:R36/37/38

2-Chloro-4-fluorobenzamide Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Chloro-4-fluorobenzamide Pricemore >>

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2-Chloro-4-fluorobenzamide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Water Catalysts: 2853616-75-6 Solvents: Isopropanol ;  1 h, 80 °C
Reference
Hydration of Nitriles Catalyzed by Ruthenium Complexes: Role of Dihydrogen Bonding Interactions in Promoting Base-Free Catalysis
Yadav, Samanta; Gupta, Rajeev, Inorganic Chemistry, 2022, 61(39), 15463-15474

Production Method 2

Reaction Conditions
1.1 5 - 6 h, rt → 120 °C; 120 °C → rt
1.2 Reagents: Water ;  rt
Reference
Formamide as an ammonia synthon in amination of acid chlorides
Srinivasan, S.; Manisankar, P., Synthetic Communications, 2010, 40(23), 3538-3543

Production Method 3

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Chlorosuccinimide Catalysts: Palladium diacetate Solvents: 1,2-Dichloroethane ;  24 h, 90 °C; 90 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Ethyl acetate ,  Water ;  neutralized, rt
Reference
Acid-promoted palladium(II)-catalyzed ortho-halogenation of primary benzamides: En route to halo-arenes
Jaiswal, Yogesh; Kumar, Amit, Catalysis Communications, 2019, 131,

2-Chloro-4-fluorobenzamide Raw materials

2-Chloro-4-fluorobenzamide Preparation Products

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